Cas no 14328-77-9 ((2S)-2-{[(benzyloxy)carbonyl]amino}-3-ethylpentanoic acid)

• Product Name: (2S)-2-{[(benzyloxy)carbonyl]amino}-3-ethylpentanoic acid
• CAS No: 14328-77-9
• MF: C₁₅H₂₁NO₄
• MW: 279.33154463768
• CID: 5843345
• PubChem ID: 165914739
• Update Time: 2025-05-21

(2S)-2-{[(benzyloxy)carbonyl]amino}-3-ethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 14328-77-9
• (2S)-2-{[(benzyloxy)carbonyl]amino}-3-ethylpentanoic acid
• EN300-7168975

• Inchi： 1S/C15H21NO4/c1-3-12(4-2)13(14(17)18)16-15(19)20-10-11-8-6-5-7-9-11/h5-9,12-13H,3-4,10H2,1-2H3,(H,16,19)(H,17,18)/t13-/m0/s1
• InChI Key： YRYXYDGVVGOBQA-ZDUSSCGKSA-N
• SMILES： OC([C@H](C(CC)CC)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 279.14705815g/mol
• Monoisotopic Mass: 279.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 75.6Ų

Additional information on (2S)-2-{[(benzyloxy)carbonyl]amino}-3-ethylpentanoic acid

Comprehensive Overview of (2S)-2-{[(benzyloxy)carbonyl]amino}-3-ethylpentanoic acid (CAS No. 14328-77-9)

(2S)-2-{[(benzyloxy)carbonyl]amino}-3-ethylpentanoic acid (CAS No. 14328-77-9) is a chiral amino acid derivative widely utilized in peptide synthesis, pharmaceutical research, and biochemical studies. This compound, characterized by its benzyloxycarbonyl (Cbz) protecting group, plays a pivotal role in the design of bioactive molecules, particularly in the development of enzyme inhibitors and drug candidates. Its unique stereochemistry and functional groups make it a valuable building block for asymmetric synthesis and medicinal chemistry applications.

The growing interest in custom peptide synthesis and targeted drug delivery systems has elevated the demand for high-purity chiral intermediates like (2S)-2-{[(benzyloxy)carbonyl]amino}-3-ethylpentanoic acid. Researchers frequently search for its synthetic protocols, solubility data, and compatibility with coupling reagents, reflecting its importance in modern bioconjugation and proteomics workflows. Its CAS No. 14328-77-9 is often queried alongside terms such as "Cbz-protected amino acids" and "non-natural amino acid derivatives", highlighting its niche yet critical role.

From a structural perspective, this compound features an ethyl side chain at the β-position, which influences its hydrophobicity and conformational flexibility in peptide chains. Such properties are exploited in the design of membrane-permeable therapeutics, a hot topic in neurodegenerative disease research and cancer targeting. Recent publications have explored its utility in peptide-based vaccines and GPCR ligand development, aligning with trends in personalized medicine.

Analytical methods for (2S)-2-{[(benzyloxy)carbonyl]amino}-3-ethylpentanoic acid typically involve HPLC purification and chiral chromatography to ensure enantiomeric purity, a key concern for regulatory compliance in API manufacturing. The compound's stability under acidic conditions and deprotection kinetics are also frequently studied, as these factors impact its performance in solid-phase peptide synthesis (SPPS) workflows.

In the context of green chemistry, researchers are investigating alternative protecting groups and solvent-free synthesis routes for derivatives like CAS No. 14328-77-9. This aligns with broader industry shifts toward sustainable pharmaceutical production and reduced environmental impact. The compound's crystallization behavior and polymorphic forms are additional areas of study, particularly for formulation scientists optimizing drug bioavailability.

As the biopharmaceutical sector expands, the demand for specialized amino acid derivatives continues to rise. (2S)-2-{[(benzyloxy)carbonyl]amino}-3-ethylpentanoic acid represents a prime example of how chiral building blocks enable innovation in drug discovery, meeting the needs of both academic researchers and industrial R&D teams worldwide.